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Once a cornerstone of hepatic diagnostics, the Bromsulphalein (BSP) test has been largely
superseded by modern alternatives. This guide provides an objective comparison of the BSP
test's performance against contemporary methods, supported by available data, to offer
researchers, scientists, and drug development professionals a clear perspective on its historical
significance and current relevance.

Introduction to Hepatic Clearance Tests

The liver's ability to clear substances from the bloodstream is a critical measure of its overall
function. Clearance tests assess this excretory capacity by introducing a substance that is
exclusively metabolized and removed by the liver. The rate of disappearance of this substance
from the plasma provides a quantitative measure of hepatic function. For many years, the BSP
test was the gold standard for this purpose.[1]

The Bromsulphalein (BSP) Test

The BSP test, introduced in 1925, measures the liver's ability to take up, conjugate, and
excrete the synthetic dye Bromsulphalein.[2][3] When injected intravenously, BSP binds to
albumin and is transported to the liver, where hepatocytes extract it, conjugate it with
glutathione, and excrete it into the bile.[3][4] Impairment in any of these steps—due to
hepatocellular damage, reduced hepatic blood flow, or biliary obstruction—results in delayed
clearance of the dye from the bloodstream.[2] The amount of BSP retained in the blood after a
specific time, typically 45 minutes, indicates the level of hepatic dysfunction.[4][5]
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Modern Alternatives: The Rise of Indocyanine Green
(ICG)

The Indocyanine Green (ICG) clearance test has emerged as a more common and safer
alternative to the BSP test.[6] Like BSP, ICG is a water-soluble dye that is almost exclusively
cleared by the liver.[7] However, it offers several advantages, including a lower incidence of
adverse reactions. The ICG test is now widely used for the perioperative assessment of liver
function before major surgeries like resections and transplantations.[7][8]

The primary metric for the ICG test is the percentage of dye retained at 15 minutes (ICG-R15),
which provides a rapid and reliable assessment of the liver's functional reserve.[8]

Physiological Pathway of Dye Clearance

The clearance of both BSP and ICG follows a similar physiological pathway, involving transport
from the blood into hepatocytes and subsequent excretion into the bile. This process is
dependent on adequate hepatic blood flow and healthy hepatocyte function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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